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Compound of Interest

Compound Name:
4,6-Diaminoresorcinol

dihydrochloride

Cat. No.: B155171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,6-Diaminoresorcinol dihydrochloride (DAR), a diamino-dihydroxy benzene derivative, is a

specialized chemical compound with specific applications. This document provides an overview

of its primary use and explores its potential, though not established, applications in analytical

assays. While comprehensive searches for existing validated assay protocols based on DAR

for biological or drug development research have not yielded established methods, its chemical

structure suggests theoretical possibilities for development in areas such as electrochemical

and fluorescence-based detection. These potential applications are discussed herein as

avenues for novel research rather than established protocols. The primary and well-

documented application of DAR is in the field of materials science as a key monomer in the

synthesis of high-performance polymers.

Chemical Properties and Data
4,6-Diaminoresorcinol dihydrochloride is a gray to brown crystalline solid. Its chemical

structure and properties are summarized in the table below.
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Property Value Reference

CAS Number 16523-31-2 [1][2]

Molecular Formula C₆H₈N₂O₂ · 2HCl [2]

Molecular Weight 213.06 g/mol [1][2]

IUPAC Name
4,6-diaminobenzene-1,3-

diol;dihydrochloride
[1]

Appearance Grey-brown crystalline solid [3]

Solubility Soluble in water [4]

Purity Typically >97% [3]

Primary Application: Polymer Synthesis
The principal application of 4,6-Diaminoresorcinol dihydrochloride is as a monomer for the

synthesis of poly(p-phenylene benzobisoxazole) (PBO) fibers. PBO is a high-performance

polymer known for its exceptional thermal stability and high tensile strength.

The synthesis of PBO from DAR involves a polycondensation reaction with terephthalic acid or

its derivatives. This process is typically carried out in a strong acid, such as polyphosphoric

acid, which acts as both a solvent and a catalyst.

Below is a simplified workflow for the synthesis of PBO using 4,6-Diaminoresorcinol
dihydrochloride.
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Workflow for PBO Synthesis
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A simplified workflow for the synthesis of PBO fibers.

Potential (Non-Validated) Assay Applications
While no established assay protocols were identified, the chemical structure of 4,6-
Diaminoresorcinol dihydrochloride suggests potential for development in the following

areas. It is critical to note that the following descriptions are theoretical and would require

substantial research and validation.
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Electrochemical Sensing
Phenolic compounds and aromatic amines can be electrochemically active. It is conceivable

that DAR could be used as an electrode modifying agent or as a reagent in an electrochemical

assay for the detection of specific analytes. The two hydroxyl and two amino groups on the

benzene ring could be oxidized at a specific potential, and this electrochemical signal could be

modulated by the presence of a target analyte.

A hypothetical workflow for developing an electrochemical sensor is presented below.
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Hypothetical Electrochemical Sensor Development
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A conceptual workflow for developing an electrochemical sensor.

Fluorescence-Based Assays
Aromatic diamines can sometimes form fluorescent products upon reaction with certain

analytes, such as aldehydes or dicarbonyl compounds. This is the principle behind some

derivatization agents used in HPLC with fluorescence detection. It is plausible that 4,6-
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Diaminoresorcinol dihydrochloride could react with a target molecule to yield a fluorescent

conjugate. The intensity of the fluorescence would then be proportional to the concentration of

the analyte.

The logical relationship for a potential fluorescence-based assay is outlined below.

Logic for a Potential Fluorescence-Based Assay

4,6-Diaminoresorcinol
dihydrochloride

(Non-fluorescent or weakly fluorescent)

Reaction

Target Analyte
(e.g., dicarbonyl compound)

Fluorescent Product

Fluorescence
Detection

Analyte
Concentration

Proportional to

Click to download full resolution via product page

Logical flow for a hypothetical fluorescence-based assay.

Conclusion
4,6-Diaminoresorcinol dihydrochloride is a valuable monomer in materials science for the

production of high-performance PBO polymers. While its chemical structure suggests potential
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for the development of novel analytical assays, particularly in electrochemical and

fluorescence-based sensing, there are currently no established or validated protocols for its

use in these applications within the fields of life sciences or drug development. Researchers

interested in exploring DAR for these purposes should be prepared to undertake significant

foundational research and development to establish and validate any new analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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